4-chloro-N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl]benzamide

• IUPAC Name: 4-chloro-N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl]benzamide
• InChI: InChI=1S/C25H20ClNO5/c1-14-19-13-18(27-25(29)15-4-7-17(26)8-5-15)9-11-20(19)32-24(14)23(28)16-6-10-21(30-2)22(12-16)31-3/h4-13H,1-3H3,(H,27,29)
• InChI Key: LJEFJYVQLKNGJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)NC(=O)C3=CC=C(C=C3)Cl)C(=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C25H20ClNO5
• Molecular Weight: 449.9 g/mol

Description

The compound “4-chloro-N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl]benzamide” is a complex organic molecule. It contains a benzamide group, which is a common motif in pharmaceutical drugs due to its bioactivity. The compound also contains a 4-chloro group attached to the benzene ring, which could potentially increase its reactivity. The presence of the 3,4-dimethoxybenzoyl and 3-methyl-1-benzofuran groups may also contribute to its properties and potential applications.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the appropriate benzene derivatives. The exact method would depend on the specific reactions used to introduce the various functional groups.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The benzamide group would likely contribute to the planarity of the molecule, while the 4-chloro group could potentially introduce some steric hindrance.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the benzamide and 4-chloro groups. The benzamide group is known to participate in various chemical reactions, including hydrolysis and condensation. The 4-chloro group could potentially undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzamide group could potentially increase its solubility in polar solvents.

Scientific Research Applications

Antioxidant Activity

4-chloro-N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl]benzamide: has been investigated for its antioxidant potential. Antioxidants play a crucial role in neutralizing harmful free radicals, which can cause oxidative damage to cells and tissues. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it were to be used as a pharmaceutical drug, its mechanism of action would likely involve interaction with biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

The future directions for research on this compound could include further studies to determine its physical and chemical properties, as well as its potential applications. For example, it could be investigated for use as a pharmaceutical drug, given the known bioactivity of benzamide derivatives.